Cas no 2465-29-4 (Xanthylium,3,6-bis(methylamino)-, chloride (1:1))

• Product Name: Xanthylium,3,6-bis(methylamino)-, chloride (1:1)
• CAS No: 2465-29-4
• MF: C₁₅H₁₅ClN₂O
• MW: 274.745402574539
• CID: 256497
• PubChem ID: 17171
• Update Time: 2025-07-23

Xanthylium,3,6-bis(methylamino)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Xanthylium,3,6-bis(methylamino)-, chloride (1:1)
• ACRIDINE RED C.I. NO. 45000 -ARC.
• methyl-[6-(methylamino)xanthen-3-ylidene]azanium,chloride
• 3,6-bis-methylamino-xanthylium,chloride
• Acridin Red
• ACRIDINE RED
• Acridine Red 3B
• Acridine red,hydrochloride
• C.I.45000
• Dimethyldiaminoxanthenyl chloride
• EINECS 219-568-8
• NSC13972
• AKOS040744490
• UNII-0KGA4B4N1H
• NSC11856
• ACRIDINE RED [HSDB]
• NSC-13972
• Q27159549
• J-015617
• CI 45000
• NSC 11856
• WLN: T C666 BO EYJ EUN1 MM1 &GH
• Xanthylium, 3,6-bis(methylamino)-, chloride
• HSDB 5658
• Xanthylium, 3,6-bis(methylamino)-, chloride (1:1)
• 3H-Xanthen-6-amine, hydrochloride
• NSC 13972
• 0KGA4B4N1H
• NSC-11856
• C.I. 45000
• 3H-Xanthen-6-amine, N-methyl-3-(methylimino)-, hydrochloride
• 3H-Xanthen-6-amine, monohydrochloride
• 2465-29-4
• Acridine red, hydrochloride
• methyl-[6-(methylamino)xanthen-3-ylidene]azanium;chloride
• NS00046188
• DTXSID90883849
• (Dimethyldiamino)xanthenyl chloride
• 3,6-Bis(methylamino)xanthylium chloride
• 3H-Xanthen-6-amine, N-methyl-3-(methylimino)-, monohydrochloride
• Q27236899
• ACRIDINERED
• LVTJVPFKMWROEK-UHFFFAOYSA-M

• Inchi： 1S/C15H14N2O.ClH/c1-16-12-5-3-10-7-11-4-6-13(17-2)9-15(11)18-14(10)8-12;/h3-9,16H,1-2H3;1H/b17-13+;
• InChI Key： IVHDZUFNZLETBM-IWSIBTJSSA-N
• SMILES： [Cl-].O1C2C=C(C=CC=2C=C2C=C/C(/C=C12)=[NH+]\C)NC

Computed Properties

• Exact Mass: 274.08700
• Monoisotopic Mass: 239.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Color/Form: Red powder.
• Boiling Point: 438.8°Cat760mmHg
• Flash Point: 219.2°C
• PSA: 37.53000
• LogP: 3.98480
• Solubility: Soluble in water and ethanol, it is orange red with yellow green fluorescence. In case of concentrated sulfuric acid, it is green fluorescence, and after dilution, it is orange to red. The aqueous solution plus sodium hydroxide produces a deep yellow color

Xanthylium,3,6-bis(methylamino)-, chloride (1:1) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on Xanthylium,3,6-bis(methylamino)-, chloride (1:1)

Introduction to Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2465-29-4, identified as Xanthylium, 3,6-bis(methylamino)-, chloride (1:1), represents a fascinating molecule with a rich history in chemical biology and pharmacology. This zwitterionic compound has garnered significant attention due to its unique structural properties and its potential applications in various biological and medical contexts. The presence of multiple methylamino groups and its salt form with chloride provides a stable framework that enhances its solubility and reactivity, making it a valuable candidate for further exploration.

Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) belongs to the xanthine derivative family, a class of compounds known for their diverse biological activities. Xanthine derivatives are widely studied for their roles in metabolism, signaling pathways, and therapeutic applications. The specific structure of this compound, featuring two methylamino substituents at the 3 and 6 positions of the xanthine core, imparts distinct chemical and biological properties that set it apart from other xanthine analogs.

In recent years, there has been growing interest in the development of novel xanthine-based compounds for their potential as pharmacological agents. The methylamino groups in Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) contribute to its ability to interact with various biological targets, including enzymes and receptors involved in cellular processes. This interaction profile makes it a promising candidate for further investigation in drug discovery and development.

One of the most compelling aspects of this compound is its potential role in modulating cellular signaling pathways. Xanthine derivatives have been shown to influence a variety of physiological processes, including neurotransmission, inflammation, and oxidative stress. The unique structural features of Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) suggest that it may have the ability to interact with these pathways in a novel manner. For instance, studies have indicated that xanthine derivatives can modulate adenosine receptors, which play a crucial role in regulating immune responses and tissue repair.

Recent research has also explored the potential of xanthine derivatives as antioxidants. The presence of multiple nitrogen atoms in the structure of Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) allows it to participate in redox reactions that can neutralize reactive oxygen species (ROS). ROS are known to cause oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. By scavenging ROS or inhibiting their production, this compound may offer therapeutic benefits in these conditions.

The synthesis of Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of hypoxanthine or guanine with methylamine under controlled conditions. Subsequent functionalization steps introduce the additional methylamino groups at the desired positions on the xanthine core. Finally, salt formation with hydrochloric acid yields the desired product in high purity.

The stability and solubility of Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) make it an attractive candidate for further biological testing. Its solubility in both aqueous and organic solvents allows for versatile formulation strategies across different experimental systems. This property is particularly advantageous when studying its interactions within complex biological matrices or when developing novel drug formulations.

In conclusion,Xanthylium, 3,6-bis(methylamino)-,chloride(1:1) represents a promising compound with significant potential in chemical biology and pharmacology. Its unique structural features and interactions with biological targets make it an intriguing candidate for further research into therapeutic applications. As our understanding of cellular processes continues to evolve,this molecule is poised to play a crucial role in advancing our knowledge of disease mechanisms and developing innovative treatment strategies.